molecular formula C14H13BrN2O B6630007 2-bromo-3-methyl-N-(2-methylpyridin-4-yl)benzamide

2-bromo-3-methyl-N-(2-methylpyridin-4-yl)benzamide

Cat. No. B6630007
M. Wt: 305.17 g/mol
InChI Key: OYYSCLBVWKBGDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-bromo-3-methyl-N-(2-methylpyridin-4-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 2-bromo-3-methyl-N-(2-methylpyridin-4-yl)benzamide is not fully understood. However, it has been proposed that this compound inhibits the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been suggested that it may act by inducing apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
2-bromo-3-methyl-N-(2-methylpyridin-4-yl)benzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, such as topoisomerase IIα and histone deacetylase. It has also been found to induce apoptosis in cancer cells. In addition, this compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-bromo-3-methyl-N-(2-methylpyridin-4-yl)benzamide in lab experiments is its potential anticancer properties. This compound has been shown to inhibit the growth of various cancer cells, making it a promising candidate for further research. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine its toxicity levels and potential side effects.

Future Directions

There are several future directions for research on 2-bromo-3-methyl-N-(2-methylpyridin-4-yl)benzamide. One potential direction is to further investigate its anticancer properties and its mechanism of action. Another direction is to study its potential use as an anti-inflammatory and analgesic agent. In addition, further research is needed to determine its toxicity levels and potential side effects.

Synthesis Methods

2-bromo-3-methyl-N-(2-methylpyridin-4-yl)benzamide can be synthesized using various methods. One of the most commonly used methods is the reaction of 2-bromo-3-methylbenzoic acid with 2-methylpyridine-4-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then treated with ammonia to obtain 2-bromo-3-methyl-N-(2-methylpyridin-4-yl)benzamide.

Scientific Research Applications

2-bromo-3-methyl-N-(2-methylpyridin-4-yl)benzamide has been extensively studied for its potential applications in the field of medicine. It has been found to have anticancer properties and has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. This compound has also been studied for its potential use as an anti-inflammatory and analgesic agent. In addition, it has been found to have antiviral activity against hepatitis C virus.

properties

IUPAC Name

2-bromo-3-methyl-N-(2-methylpyridin-4-yl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13BrN2O/c1-9-4-3-5-12(13(9)15)14(18)17-11-6-7-16-10(2)8-11/h3-8H,1-2H3,(H,16,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OYYSCLBVWKBGDC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)C(=O)NC2=CC(=NC=C2)C)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13BrN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.